![molecular formula C21H24N6O B5646634 3-({3-[1-(pyridin-2-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole](/img/structure/B5646634.png)
3-({3-[1-(pyridin-2-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar heterocyclic compounds, such as pyrazolo[3,4-b]pyridines, involves multicomponent reactions and can be achieved using different methods, including one-pot regiospecific synthesis and ultrasound-promoted reactions. These methods often yield fused polycyclic structures efficiently and with excellent regioselectivity (Cao et al., 2014; Nikpassand et al., 2010).
Molecular Structure Analysis
The molecular structure of related compounds exhibits diverse conformations. For example, in certain dihydropyrazole and piperidine fused ring systems, the rings adopt envelope and twisted-chair conformations, respectively, with specific intramolecular interactions and crystal packing characterized by dimeric interactions (Karthikeyan et al., 2010).
Chemical Reactions and Properties
Chemical reactions involving the synthesis of imidazo and pyrazolo derivatives often include the formation of C-N, C-O, and C-S bonds through novel, transition-metal-free methods. These reactions highlight the versatility and reactivity of these heterocyclic frameworks in forming complex structures (Cao et al., 2014).
Physical Properties Analysis
The physical properties of such compounds are closely tied to their molecular structures. For instance, the crystal packing, conformation, and intramolecular interactions significantly influence their melting points, solubility, and stability. These properties are crucial for their potential applications and handling (Karthikeyan et al., 2010).
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents and conditions, are determined by the functional groups present in these molecules. Studies on related compounds have shown that the presence of heteroatoms and unsaturated systems enables a wide range of chemical transformations, useful in further derivatization and application development (Donaire-Arias et al., 2022).
properties
IUPAC Name |
[3-[1-(pyridin-2-ylmethyl)imidazol-2-yl]piperidin-1-yl]-(1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O/c28-21(19-17-7-3-8-18(17)24-25-19)27-11-4-5-15(13-27)20-23-10-12-26(20)14-16-6-1-2-9-22-16/h1-2,6,9-10,12,15H,3-5,7-8,11,13-14H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHKSMHDQOGOOIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=NNC3=C2CCC3)C4=NC=CN4CC5=CC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-[1-(Pyridin-2-ylmethyl)imidazol-2-yl]piperidin-1-yl]-(1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.